Cas no 1895265-73-2 (tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate
• CAS No: 1895265-73-2
• MF: C₁₂H₁₅Cl₂NO₄S
• MW: 340.22280049324
• CID: 6466775
• PubChem ID: 117117299
• Update Time: 2025-06-07

tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate
• 1895265-73-2
• EN300-1874232
• tert-butyl N-{2-chloro-5-[(chlorosulfonyl)methyl]phenyl}carbamate

• Inchi： 1S/C12H15Cl2NO4S/c1-12(2,3)19-11(16)15-10-6-8(4-5-9(10)13)7-20(14,17)18/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： NZKRNLGXVNIYNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)CS(=O)(=O)Cl

Computed Properties

• Exact Mass: 339.0098845g/mol
• Monoisotopic Mass: 339.0098845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate

tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate, identified by the CAS number 1895265-73-2, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its complex structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring with chloro and chlorosulfonyl substituents. Its unique combination of functional groups makes it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate in the development of advanced materials and pharmaceuticals. The chlorosulfonyl group, in particular, has been shown to enhance the reactivity and stability of the molecule, making it an ideal candidate for use in high-performance polymers and biocompatible materials. Researchers have also explored its potential as a precursor for synthesizing other complex organic molecules, further underscoring its versatility.

In terms of synthesis, the preparation of CAS 1895265-73-2 involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the chlorosulfonylmethylphenyl intermediate, followed by the coupling reaction with tert-butyl carbamate. This process not only demands high technical expertise but also emphasizes the importance of understanding the electronic and steric effects of each substituent on the overall reactivity of the molecule.

The applications of tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate are diverse and continue to expand with ongoing research. In the pharmaceutical industry, this compound has been investigated for its potential as a drug delivery agent due to its ability to form stable complexes with bioactive molecules. Additionally, its unique electronic properties make it a promising candidate for use in optoelectronic devices, where it can serve as a charge transport material.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of CAS 1895265-73-2. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation effects due to the presence of aromatic rings and electron-withdrawing groups. These findings have implications for its use in designing new materials with tailored electronic properties.

In conclusion, tert-butyl N-{2-chloro-5-(chlorosulfonyl)methylphenyl}carbamate (CAS 1895265-73-2) is a remarkable compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in the development of innovative solutions in materials science and pharmaceuticals. As research continues to uncover new aspects of this compound's properties and potential uses, its significance in both academic and industrial settings is expected to grow further.